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Compound of Interest

2-(2-Acetamidophenoxy)acetic
Compound Name: d
aci

cat. No.: B1296907

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2-(2-Acetamidophenoxy)acetic acid. The information herein is compiled from
available safety data sheets of analogous compounds, chemical databases, and general

laboratory safety guidelines.

Section 1: Physicochemical and Hazard Information

2-(2-Acetamidophenoxy)acetic acid is a solid organic compound. A summary of its known
and predicted physicochemical properties and hazard classifications is presented below.

Table 1: Physicochemical Properties of 2-(2-Acetamidophenoxy)acetic acid
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Property Value Source
Molecular Formula C10H11NOa4 Sigma-Aldrich
Molecular Weight 209.2 g/mol Sigma-Aldrich
Physical Form Solid Sigma-Aldrich[1]
Purity 95% Sigma-Aldrich[1]
Computed XLogP3 0.8 PubChem
Computed pKa 3.63 (strongest acidic) PubChem

Table 2: GHS Hazard Classification

Hazard

Hazard Class Category Signal Word Pictogram
Statement
Acute Toxicity, H302: Harmful if ]
4 Warning GHSO07
Oral swallowed

Skin
) o H315: Causes i
Corrosion/Irritatio 2 o Warning GHSO07
skin irritation
n

Serious Eye H319: Causes

Damage/Eye 2A serious eye Warning GHSO07
Irritation irritation

Specific target H335: May

organ toxicity — 3 cause respiratory  Warning GHSO07
single exposure irritation

Source: Sigma-Aldrich[1], PubChem

Section 2: Personal Protective Equipment (PPE)

To ensure personal safety when handling 2-(2-Acetamidophenoxy)acetic acid, the following
personal protective equipment is mandatory.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved eye protection. A
face shield may be required for
larger quantities or when there

is a risk of splashing.

Protects against eye irritation
or serious eye damage from

dust or splashes.

Skin Protection

Impervious clothing, such as a
lab coat. Handle with
chemically resistant gloves
(e.g., nitrile rubber) that have

been inspected prior to use.

Prevents skin contact which

can cause irritation.

Respiratory Protection

If exposure limits are exceeded
or if irritation is experienced,
use a full-face respirator with
an appropriate cartridge. Work
in a well-ventilated area,
preferably in a chemical fume
hood.

Minimizes inhalation of dust,
which can cause respiratory
tract irritation.

Section 3: Experimental Protocols

Safe Handling Protocol

Adherence to the following workflow is critical for the safe handling of 2-(2-

Acetamidophenoxy)acetic acid.
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Preparation
Work in a well-ventilated area
(Chemical Fume Hood)

:

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Gather all necessary equipment
and reagents

Proceed to handling

Handling
Y
Carefully weigh the solid
- Avoid generating dust

Dissolve in an appropriate solvent
- Use a closed container

After experiment

Post-H vandling

Gecontaminate work surfaces]

Dispose of waste in a
labeled hazardous waste container
[Remove PPE correctla
[Wash hands thoroughla

Click to download full resolution via product page

Safe handling workflow for 2-(2-Acetamidophenoxy)acetic acid.
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Storage Protocol

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Storage Condition: Store in a tightly sealed container in a dry, well-ventilated place at room
temperature.[1]

e Incompatible Materials: Based on the functional groups (carboxylic acid, amide, phenyl
ether), avoid storage with strong oxidizing agents, strong bases, and strong acids.

o Carboxylic acids can react exothermically with bases.
o Amides can be hydrolyzed by strong acids and bases.

o Ethers can form explosive peroxides upon prolonged exposure to air and light. Although
this is more common with liquid ethers, it is a potential consideration.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
dust and contact with skin and eyes. Wear the appropriate PPE as outlined in Table 3.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up:
o For small spills, carefully sweep up the solid material, avoiding dust generation.
o Place the collected material into a suitable, labeled container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.

First Aid Measures

Table 4: First Aid Procedures
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Exposure Route

First Aid Instructions

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Source: Inferred from SDS of analogous compounds.

Section 4: Reactivity and Disposal

Reactivity Profile

e Chemical Stability: Stable under recommended storage conditions.

e Reactivity:

o As a carboxylic acid, it can react with bases to form salts and with alcohols to form esters.

It may react with active metals to produce hydrogen gas.

o The amide functional group can be hydrolyzed under acidic or basic conditions.

o The phenyl ether group is generally stable but can undergo cleavage under harsh

conditions.

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include carbon oxides (CO, COz) and nitrogen oxides (NOXx).

Disposal Protocol
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All waste containing 2-(2-Acetamidophenoxy)acetic acid must be treated as hazardous
chemical waste.

o Waste Collection:

o Collect all waste materials, including unused compound, reaction byproducts, and
contaminated items (e.qg., filter paper, pipette tips, gloves), in a designated and clearly
labeled hazardous waste container.

o The container must be compatible with the chemical and securely sealed.

e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "2-(2-
Acetamidophenoxy)acetic acid".

o List all components of the waste mixture, including solvents.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area.

o Ensure the storage area is secure and away from incompatible materials.

e Disposal:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
department or a licensed professional waste disposal service.

o Do not dispose of this chemical down the drain or in the regular trash. Offer surplus and
non-recyclable solutions to a licensed disposal company.[1]

Disclaimer: This document is intended as a guide for trained laboratory personnel. All
procedures should be conducted in accordance with your institution's safety policies and
regulations. Always consult the most up-to-date Safety Data Sheet (SDS) for the specific
chemical you are using.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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